Cas no 44902-01-4 (Ra2-aminoheptanoicacid)

• Product name: Ra2-aminoheptanoicacid
• CAS No: 44902-01-4
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD08275758
• CID: 328358
• PubChem ID: 5312964

Ra2-aminoheptanoicacid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Aminoheptanoic acid
• Heptanoic acid, 2-amino-, (2R)-
• R-2-AMINOHEPTANOIC ACID
• (R)-2-amino-heptanoic acid
• (R)-2-Amino-heptansaeure
• 2R-aminoheptanoic acid
• AC1NSNYT
• ANW-73151
• CHEBI:73738
• CTK1D5558
• D-2-aminoheptanoate
• Heptanoic acid, 2-amino-, (R)-
• LMFA01100013
• CS-0152364
• DS-3409
• H-D-Ahp(2)-OH
• (2R)-2-Amino-heptanoic acid (H-D-Nle(Me)-OH)
• DTXSID30415623
• (R)-2-Aminoheptanoic acid;
• (R)-2-Aminoheptanoicacid
• (2R)-aminoheptanoic acid
• AKOS016843496
• (2R)-2-aminoheptanoic acid
• 44902-01-4
• C75217
• EN300-731684
• SCHEMBL2730539
• Q27144078
• RDFMDVXONNIGBC-ZCFIWIBFSA-N
• MFCD08275758
• R-2-Aminoheptanoicacid
• Ra2-aminoheptanoicacid

• MDL： MFCD08275758
• Inchi： InChI=1S/C7H15NO2/c1-2-3-4-5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： RDFMDVXONNIGBC-ZCFIWIBFSA-N
• SMILES： CCCCC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ra2-aminoheptanoicacid

Ra2-Aminoheptanoic Acid: Exploring Its Potential and Applications

Ra2-aminoheptanoic acid, also known by its CAS number 44902-01-4, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This amino acid derivative has been the subject of extensive research, particularly in the realms of biochemistry, pharmacology, and materials science.

The molecular structure of Ra2-aminoheptanoic acid consists of a seven-carbon chain with an amino group (-NH₂) attached to the second carbon and a carboxylic acid group (-COOH) at the terminal end. This configuration makes it a member of the alpha-amino acids family, which are fundamental building blocks for proteins in living organisms.

Recent studies have highlighted the versatility of Ra2-aminoheptanoic acid in diverse applications. In the field of pharmacology, researchers have explored its potential as a precursor for drug development, particularly in the synthesis of bioactive compounds with therapeutic properties. The compound's ability to form stable peptide bonds makes it an attractive candidate for designing novel drugs targeting specific biological pathways.

In materials science, Ra2-aminoheptanoic acid has been utilized as a building block for creating biodegradable polymers and coatings. These materials exhibit excellent biocompatibility and degradation properties, making them suitable for applications in tissue engineering and controlled drug delivery systems.

Moreover, advancements in green chemistry have led to innovative synthesis methods for Ra2-aminoheptanoic acid. Researchers have developed eco-friendly approaches that minimize waste and reduce environmental impact, aligning with global sustainability goals.

The compound's role in food science is another area of active research. As a naturally occurring amino acid derivative, it has potential applications as a flavor enhancer or stabilizer in food products, contributing to the development of healthier and more sustainable food options.

Despite its promising applications, understanding the environmental impact of Ra2-aminoheptanoic acid is crucial. Studies are ongoing to assess its biodegradability and potential effects on ecosystems, ensuring that its use remains environmentally responsible.

In conclusion, Ra2-aminoheptanoic acid (CAS No: 44902-01-4) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs underscore its potential to contribute significantly to scientific advancements while maintaining sustainability principles.